Cas no 950277-78-8 (4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine
• CAS No: 950277-78-8
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• CID: 6782124
• PubChem ID: 22424795
• Update Time: 2025-10-24

4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 950277-78-8
• BS-5249
• 4-chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine
• MCULE-8505063917
• AKOS001778894
• 4-(4-chloropyrazolo[1,5-a]pyrazin-2-yl)-2-methoxyphenyl methyl ether
• CCG-126781
• CS-0335926
• 4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C14H12ClN3O2/c1-19-12-4-3-9(7-13(12)20-2)10-8-11-14(15)16-5-6-18(11)17-10/h3-8H,1-2H3
• InChI Key： WHLRIJXRYZTLBF-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(C3C=CC(=C(C=3)OC)OC)=NN2C=CN=1

Computed Properties

• Exact Mass: 289.0618043g/mol
• Monoisotopic Mass: 289.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.6Ų

Additional information on 4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine

4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine: A Comprehensive Overview

4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine, identified by the CAS number 950277-78-8, is a complex organic compound with a unique structural composition. This compound belongs to the class of pyrazolopyrazines, which are known for their versatile applications in various fields of chemistry and pharmacology. The molecule features a pyrazolo[1,5-a]pyrazine core with a chloro substituent at position 4 and a 3,4-dimethoxyphenyl group at position 2. These substituents contribute significantly to the compound's chemical reactivity and biological activity.

The synthesis of 4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine involves a series of carefully designed reactions. Typically, the starting material is subjected to nucleophilic substitution or coupling reactions to introduce the desired substituents. The presence of electron-donating groups like methoxy in the aromatic ring enhances the compound's stability and reactivity. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of the molecule, making it suitable for applications in drug design and materials science.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the visible region, indicating its potential use as a chromophore in optoelectronic devices. Additionally, nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the molecular structure and purity of this compound.

Recent research has focused on exploring the biological activity of 4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine. Studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has garnered significant attention from pharmaceutical researchers.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in this area have highlighted its potential as a high-efficiency emitter material due to its favorable photoluminescence quantum yield.

In conclusion, 4-Chloro-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS No: 950277-78-8) is a multifaceted compound with diverse applications across various scientific domains. Its structural complexity and functional groups endow it with unique chemical and biological properties that continue to be explored by researchers worldwide.